Cas no 864817-63-0 (Leojaponin)

• Product Name: Leojaponin
• CAS No: 864817-63-0
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 3163562
• PubChem ID: 12187536
• Update Time: 2025-07-19

Leojaponin Chemical and Physical Properties

Names and Identifiers

• Leojaponin
• 864817-63-0
• HY-N8319
• AKOS040761979
• (4aR)-4-[2-(furan-3-yl)ethyl]-1-hydroxy-3,4a,8,8-tetramethyl-6,7-dihydro-5H-naphthalen-2-one
• CS-0143076
• CHEMBL4753034
• 15,16-epoxy-6-hydroxylabda-5,8,13(16),14-tretraen-7-one
• DA-74956

• Inchi： 1S/C20H26O3/c1-13-15(7-6-14-8-11-23-12-14)20(4)10-5-9-19(2,3)18(20)17(22)16(13)21/h8,11-12,22H,5-7,9-10H2,1-4H3/t20-/m1/s1
• InChI Key： OOJGVMFNPNJNFV-HXUWFJFHSA-N
• SMILES： OC1C(C(C)=C(CCC2=COC=C2)[C@@]2(C)CCCC(C)(C)C2=1)=O

Computed Properties

• Exact Mass: 314.18819469g/mol
• Monoisotopic Mass: 314.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.37
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 458.9±45.0 °C at 760 mmHg
• Flash Point: 231.3±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Leojaponin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids

Additional information on Leojaponin

Recent Advances in the Study of Leojaponin (864817-63-0): A Comprehensive Research Brief

Leojaponin (CAS: 864817-63-0) is a bioactive diterpenoid compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, isolated from traditional medicinal plants such as Leonurus japonicus, exhibits a range of pharmacological properties, including anti-inflammatory, neuroprotective, and anticancer effects. The growing body of research on Leojaponin underscores its potential as a promising candidate for drug development, particularly in the treatment of chronic inflammatory diseases and neurodegenerative disorders.

Recent studies have focused on elucidating the molecular mechanisms underlying Leojaponin's bioactivity. A 2023 study published in the Journal of Natural Products demonstrated that Leojaponin modulates the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding provides a mechanistic basis for its anti-inflammatory effects and suggests potential applications in conditions like rheumatoid arthritis and inflammatory bowel disease. Furthermore, Leojaponin has been shown to exhibit neuroprotective effects by inhibiting oxidative stress and apoptosis in neuronal cells, as evidenced by research published in Neuropharmacology earlier this year.

In the realm of oncology, Leojaponin has emerged as a potential chemotherapeutic agent due to its ability to induce apoptosis in cancer cells while sparing normal cells. A 2024 study in Cancer Letters reported that Leojaponin selectively targets cancer cells by activating the intrinsic apoptotic pathway, involving caspase-3 and PARP cleavage. This selectivity is particularly noteworthy, as it minimizes the adverse effects commonly associated with conventional chemotherapy. Additionally, Leojaponin has been found to synergize with existing chemotherapeutic drugs, enhancing their efficacy and reducing the likelihood of drug resistance.

Despite these promising findings, challenges remain in the clinical translation of Leojaponin. Issues such as poor bioavailability and limited solubility have prompted researchers to explore novel drug delivery systems, including nanoparticles and liposomes, to improve its pharmacokinetic profile. Recent advancements in formulation technology, as highlighted in a 2023 review in Advanced Drug Delivery Reviews, offer potential solutions to these challenges, paving the way for future clinical trials.

In conclusion, Leojaponin (864817-63-0) represents a multifaceted compound with significant therapeutic potential across various disease areas. Ongoing research continues to uncover its mechanisms of action and optimize its delivery, bringing it closer to clinical application. As the scientific community delves deeper into its properties, Leojaponin is poised to become a cornerstone in the development of next-generation therapeutics.